Cas no 2229625-07-2 (4-(aminomethyl)-4-(oxan-3-yl)cyclohexan-1-ol)

• Product Name: 4-(aminomethyl)-4-(oxan-3-yl)cyclohexan-1-ol
• CAS No: 2229625-07-2
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 5935208
• PubChem ID: 165711830
• Update Time: 2025-05-21

4-(aminomethyl)-4-(oxan-3-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-4-(oxan-3-yl)cyclohexan-1-ol
• 2229625-07-2
• EN300-1783731

• Inchi： 1S/C12H23NO2/c13-9-12(5-3-11(14)4-6-12)10-2-1-7-15-8-10/h10-11,14H,1-9,13H2
• InChI Key： CSVJCQSQDANMMA-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)C1(CN)CCC(CC1)O

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(aminomethyl)-4-(oxan-3-yl)cyclohexan-1-ol

Comprehensive Guide to 4-(aminomethyl)-4-(oxan-3-yl)cyclohexan-1-ol (CAS No. 2229625-07-2): Properties, Applications, and Market Insights

4-(aminomethyl)-4-(oxan-3-yl)cyclohexan-1-ol (CAS No. 2229625-07-2) is a specialized organic compound with a unique structural framework, combining a cyclohexanol core with both aminomethyl and oxan-3-yl substituents. This molecular architecture endows it with distinct physicochemical properties, making it a compound of interest in pharmaceutical research, material science, and specialty chemical applications. Its systematic name reflects its hybrid structure, which integrates cyclic ether (oxan-3-yl) and amino-functionalized cyclohexanol moieties.

The compound’s cyclohexan-1-ol backbone is known for its conformational flexibility, while the aminomethyl group introduces reactivity for further derivatization. The presence of the oxan-3-yl (tetrahydropyran) ring adds steric and electronic complexity, influencing solubility and stability. Researchers often explore such scaffolds for their potential in drug discovery, particularly in modulating pharmacokinetic properties like bioavailability and metabolic resistance. Recent studies highlight its utility as a building block for bioactive molecules targeting neurological and inflammatory pathways.

In pharmaceutical applications, 4-(aminomethyl)-4-(oxan-3-yl)cyclohexan-1-ol serves as a versatile intermediate. Its aminomethyl functionality allows for covalent conjugation with carboxylic acids or carbonyl groups, enabling the synthesis of amide or imine derivatives. This adaptability aligns with trends in fragment-based drug design, where small, rigid cores are optimized into lead compounds. For instance, analogs of this structure have been investigated for their affinity to G-protein-coupled receptors (GPCRs), a hot topic in AI-driven drug discovery due to their therapeutic relevance in diseases like diabetes and depression.

Beyond pharmaceuticals, this compound finds niche roles in material science. The oxan-3-yl group’s ether linkage can enhance polymer solubility or serve as a crosslinking site in resin formulations. Its balanced hydrophilicity-lipophilicity profile makes it a candidate for surfactant or catalyst ligand design, addressing industrial demands for greener chemical processes. Startups in biobased chemicals are particularly keen on such multifunctional intermediates to reduce reliance on petrochemical feedstocks.

The synthesis of 4-(aminomethyl)-4-(oxan-3-yl)cyclohexan-1-ol typically involves multi-step organic reactions, including reductive amination of cyclohexanone derivatives and etherification strategies. Purification challenges, such as separating diastereomers due to the chiral oxan-3-yl center, are areas of active research. Advanced techniques like continuous flow chemistry—a trending topic in process optimization—are being explored to improve yield and scalability.

Market dynamics for CAS 2229625-07-2 reflect its specialty status. While not a bulk commodity, its demand is steady in contract research organizations (CROs) and academic labs focusing on medicinal chemistry. Pricing is influenced by the cost of enantioselective synthesis and regulatory compliance, especially for GMP-grade batches. Suppliers often highlight its use in high-throughput screening libraries, a key selling point for drug discovery platforms.

From an SEO perspective, this article targets queries like "4-(aminomethyl)-4-(oxan-3-yl)cyclohexan-1-ol uses", "CAS 2229625-07-2 supplier", and "oxan-3-yl cyclohexanol derivatives in drug design". These align with search trends from chemists and procurement specialists seeking technical data or sourcing options. The inclusion of hot topics like AI in chemistry and green synthesis further boosts relevance.

In summary, 4-(aminomethyl)-4-(oxan-3-yl)cyclohexan-1-ol exemplifies the intersection of structural complexity and functional versatility. Its applications span cutting-edge therapeutics and sustainable materials, resonating with broader scientific and industrial priorities. As research into multifunctional scaffolds grows, this compound is poised to remain a valuable tool for innovation.